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Compound of Interest

Compound Name: 2-Propoxyacetonitrile
CAS No.: 66502-25-8
Cat. No.: B2649840
Get Quote
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Executive Summary & Core Directive

2-Propoxyacetonitrile (CAS: 66502-25-8) is an aliphatic nitrile used primarily as a chemical
intermediate in organic synthesis.[1] Its disposal requires strict adherence to protocols
designed to mitigate two primary risks: toxicity (dermal/oral) and flammability.[2][3][4]

Immediate Operational Rules (The "Do Not" List):

o DO NOT dispose of via sanitary sewer or sink drains.

¢ DO NOT mix with acidic waste streams. (Risk of Hydrogen Cyanide (HCN) evolution).
» DO NOT mix with strong oxidizers.[4] (Risk of exothermic reaction/fire).[4]

e DO NOT treat via benchtop chemical destruction (hydrolysis) without specific authorization
and engineering controls.

Recommended Disposal Path: Professional thermal destruction (incineration) via a licensed
hazardous waste facility.
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Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in a self-validating safety system.
You must treat this chemical as both a flammable solvent and a toxic agent.

ble 1: Physicachemical I

Property Value Operational Implication

Use for waste profiling and
CAS Number 66502-25-8 , _
inventory tracking.[5]

Molecular Formula Aliphatic nitrile structure.[1]

Flammable Liquid (Category
Flash Point 57°C (134°F) 3). Classified as RCRA
Ignitable Waste (D001).

Moderate volatility; vapors can

Boiling Point ~149°C )
accumulate in headspace.
Lighter than water; will float if
Density 0.91 g/cm?3 spilled in aqueous
environments.
Compatible with standard
Solubility Soluble in organic solvents organic waste streams (if non-

acidic).

Toxic. Rapid absorption
Acute Toxicity Oral, Dermal, Inhalation through skin.[5] LD50 (Oral,
Rat) ~617 mg/kg [1].[5]

) ) Cyanide Potential. Acidic
o Incompatible with . _
Reactivity ) o hydrolysis can liberate HCN
Acids/Oxidizers
gas.
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Scientist's Insight: The flash point of 57°C places this chemical on the borderline of high
flammability. In a laboratory setting, always treat it as a volatile flammable.[5] The nitrile group (-
CN) is stable under neutral conditions but becomes a lethal hazard if the waste stream pH

drops below 7. Always check the pH of your waste container before adding this chemical.

Pre-Disposal Storage & Segregation[1][7]

Safe disposal begins at the bench. The following workflow ensures that the waste is packaged

correctly before it leaves the lab.

Waste Stream Segregation Logic

The most critical error in nitrile disposal is accidental acidification.

Route A

Do
Store in Cool, Ventilated Cabinet | |
Away from Oxidizers

No

2-Propoxyacetonitrile Waste

Contains Acids?

Yes (Critical Error)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Propoxyacetonitrile waste streams to prevent
accidental cyanide generation.

Protocol 1: Waste Accumulation & Packaging

Objective: To package waste for pickup by Environmental Health & Safety (EHS) or a

commercial vendor.
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Materials:

» High-Density Polyethylene (HDPE) or Glass container (Amber preferred).

o "Hazardous Waste" Label.

« Nitrile gloves (Double gloving recommended) and Safety Goggles.

Procedure:

Container Selection: Verify the container is clean and free of any acidic residue.

o pH Verification: If adding to an existing organic solvent carboy, dip a pH strip into the carboy.

o Pass: pH 7-10.

o Fail: pH < 7. STOP. Do not add nitrile. Start a new container.

» Transfer: Pour the 2-Propoxyacetonitrile into the container using a funnel to prevent
splashing. Perform this in a fume hood.

e Labeling:

Mark as "Hazardous Waste".

[¢]

[e]

List constituents: "2-Propoxyacetonitrile, [Other Solvents]".[5]

[e]

Check Hazard Boxes: Flammable, Toxic.[5][3][4]

o

Add Warning: "NITRILE - DO NOT ADD ACID".
o Closure: Screw the cap on tightly. Do not leave the funnel in the neck.

o Secondary Containment: Place the container in a secondary tray to capture potential leaks.

Disposal Methodologies
Primary Method: Professional Incineration (Standard)
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The only universally accepted method for disposing of aliphatic nitriles is thermal destruction in
a permitted hazardous waste incinerator.

e Mechanism: High-temperature oxidation converts the carbon/hydrogen to

and

. The nitrogen content is converted to
or

(which is scrubbed).

* RCRA Classification:
o DO0O01: Ignitable (Flash point < 60°C).

o Potential DO03: Reactive (if cyanide generation is deemed a risk by local protocols, though
typically D001 covers the liquid).[5]

» Logistics: Contact your facility's waste vendor (e.g., Veolia, Clean Harbors, Triumvirate).[5]
Declare the waste profile as "Flammable, Toxic Organic Liquid (Nitriles)."[5]

Secondary Method: In-Lab Chemical Treatment (NOT
RECOMMENDED)

Strictly for reference or emergency stabilization by advanced chemists.

While nitriles can be hydrolyzed to carboxylic acids (using acid/base) or oxidized (using
hypochlorite), these methods are operationally unsound for disposal because:

o Acid Hydrolysis: Risks releasing HCN gas if the reflux is not perfectly controlled.
o Base Hydrolysis: Releases Ammonia (

) gas, requiring scrubbing.

» Exotherm: The reaction is exothermic, posing a fire risk with the flammable solvent
background.
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Directive: Do not attempt bench-top destruction. The cost of professional disposal is negligible
compared to the safety risk of generating cyanide or ammonia gas in the lab [2].

Emergency Spill Response Procedures

In the event of a spill, immediate action is required to prevent vapor accumulation and skin
exposure.[5]

Protocol 2: Spill Cleanup Workflow

Scope: Spills <500 mL in a laboratory setting. Larger spills require professional HazMat
response.
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Spill Detected

Assess Volume & Location

>500mL or Poor Ventilation \<500mL & Trained

Don PPE:

Alert Area & Evacuate Nitrile Gloves (Double), Goggles,
Lab Coat, Respirator (if available)

Increase Ventilation
(Open Fume Hoods)

:

Control Source
(Upright bottle)

:

Apply Absorbent Pads/Vermiculite
(Do NOT use paper towels)

:

Collect Debris into
Sealable Bag/Container

:

Wash Surface with
Soap & Water

Label as Hazardous Waste

(Solid - Toxic/Flammable)
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Figure 2: Step-by-step decision tree for managing a minor laboratory spill of 2-
Propoxyacetonitrile.

Detailed Cleanup Steps:

Isolate: Evacuate the immediate area. Post "Do Not Enter" signs.

o Ventilate: Ensure fume hoods are running. If the spill is outside a hood, open windows if
safe/possible.[5]

o PPE: Wear double nitrile gloves. 2-Propoxyacetonitrile penetrates rubber; changing gloves
immediately upon contamination is vital [3].

o Absorb: Use inert absorbents like vermiculite, sand, or commercial solvent pads.[5]

o Note: Avoid using paper towels as the primary absorbent for large amounts, as they
increase the surface area for evaporation (flammability risk).[5]

o Decontaminate: Wipe the area with a detergent solution.

e Waste: Place all contaminated absorbents and gloves into a heavy-duty plastic bag or
bucket. Label as "Hazardous Waste: Solids contaminated with 2-Propoxyacetonitrile."

Regulatory Compliance & Classification

When filling out your waste manifest, use the following codes to ensure compliance with EPA
(US) and local regulations.

Proper Shipping Name (DOT): Nitriles, flammable, toxic, n.o.s. (2-Propoxyacetonitrile).[5]

UN Number: UN 3273 (or UN 1992 depending on specific vendor profile).

Hazard Class: 3 (Flammable Liquid).[6]

Subsidiary Risk: 6.1 (Toxic).[6]

Packing Group: .
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¢ RCRA Waste Codes:
o DO0O01: Ignitable.

o DO003: Reactive (Check local state requirements; some states mandate this for all
cyanides/nitriles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Propoxyacetonitrile (66502-25-8) for sale [vulcanchem.com]
e 2. daytonsuperior.com [daytonsuperior.com]

e 3. hscprep.com.au [hscprep.com.au]

e 4. scienceready.com.au [scienceready.com.au]

e 5. Waste Code [rcrainfo.epa.gov]

e 6. fishersci.ca [fishersci.ca]

» To cite this document: BenchChem. [2-Propoxyacetonitrile: Authoritative Disposal & Safety
Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2649840/docs#2-propoxyacetonitrile-authoritative-
disposal-safety-guide-1]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.epa.gov/rcra
https://www.benchchem.com/product/b2649840?utm_src=pdf-custom-synthesis#bc-rfq
https://www.vulcanchem.com/product/vc5762217
https://www.daytonsuperior.com/docs/default-source/msds-documents/87-140508_-_pro-poxy_p606_-_parts_a-b_(usa).pdf?sfvrsn=24a5d560_24
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances/
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.fishersci.ca/store/msds?partNumber=AC418400010&productDescription=2-propoxyethanol-98-pure-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/product/b2649840/docs#2-propoxyacetonitrile-authoritative-disposal-safety-guide-1
https://www.benchchem.com/product/b2649840/docs#2-propoxyacetonitrile-authoritative-disposal-safety-guide-1
https://www.benchchem.com/product/b2649840/docs#2-propoxyacetonitrile-authoritative-disposal-safety-guide-1
https://www.benchchem.com/product/b2649840/docs#2-propoxyacetonitrile-authoritative-disposal-safety-guide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2649840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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